Cas no 1010396-31-2 (N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine)

N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine is a high-purity organic compound primarily used in advanced material applications, particularly in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its molecular structure, featuring conjugated aromatic systems and ethenyl groups, contributes to excellent charge transport properties and thermal stability. The compound exhibits strong hole-transporting characteristics, making it suitable for use in emissive layers to enhance device efficiency and longevity. Its well-defined synthesis route ensures consistent performance, while its robust chemical stability supports processing under various conditions. This material is particularly valued in research and industrial settings for its potential in developing high-performance organic semiconductors.
N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine structure
1010396-31-2 structure
Product Name:N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine
CAS No:1010396-31-2
MF:C48H36N2
MW:640.812851905823
CID:4558942
PubChem ID:59431022
Update Time:2025-06-22

N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

    • VNPB
    • N,N'-Bis(naphthalen-1-yl)-N,N'-bis(4-vinyl-phenyl)benzidine
    • N4,N4′-di(Naphthalen-1-yl)-N4,N4′-bis(4- vinylphenyl)biphenyl-4,4′-diamine
    • N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine
    • [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-
    • N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine ISO 9001:2015 REACH
    • VNPB, AldrichCPR
    • 1010396-31-2
    • 4,4'-Bis[(1-naphthyl)(4-styryl)amino][1,1']biphenyl
    • ,N4' -Di(naphthalen-1-yl)-N4
    • n4,n4'-di(naphthalen-1-yl)-n4,n4'-bis(4-vinylphenyl)biphenyl-4,4'-diamine
    • DB-120372
    • HS-8119
    • N4,N4'-Di(naphthalen-1-yl)-N4,N4'-bis(4-vinylphenyl)-[1,1'-biphenyl]-4,4'-diamine
    • SCHEMBL255972
    • ,N4' -bis(4-vinylphenyl)
    • N4,N4'-BIS(4-ETHENYLPHENYL)-N4,N4'-BIS(NAPHTHALEN-1-YL)-[1,1'-BIPHENYL]-4,4'-DIAMINE
    • Inchi: 1S/C48H36N2/c1-3-35-19-27-41(28-20-35)49(47-17-9-13-39-11-5-7-15-45(39)47)43-31-23-37(24-32-43)38-25-33-44(34-26-38)50(42-29-21-36(4-2)22-30-42)48-18-10-14-40-12-6-8-16-46(40)48/h3-34H,1-2H2
    • InChI Key: WTEWXIOJLNVYBZ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(N(C3=CC=C(C=C)C=C3)C3=C4C(C=CC=C4)=CC=C3)C=C2)=CC=C(N(C2=CC=C(C=C)C=C2)C2=C3C(C=CC=C3)=CC=C2)C=C1

Computed Properties

  • Exact Mass: 640.287849157g/mol
  • Monoisotopic Mass: 640.287849157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 9
  • Complexity: 966
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.5E-9 g/L) (25 ºC),

N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine Pricemore >>

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Additional information on N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine

Comprehensive Overview of N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine (CAS No. 1010396-31-2)

The compound N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine (CAS No. 1010396-31-2) is a highly specialized organic material with significant applications in advanced materials science. Its complex molecular structure, featuring naphthalene and biphenyl moieties, makes it a valuable candidate for research in organic electronics, photovoltaic devices, and light-emitting diodes (LEDs). The compound's unique properties, such as its charge transport capabilities and thermal stability, have garnered attention from researchers and industry professionals alike.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the growing interest in flexible electronics and sustainable energy solutions. N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine has emerged as a promising material in this context, particularly for its potential use in OLED displays and organic photovoltaics (OPVs). Its ability to facilitate efficient electron transport while maintaining low energy consumption aligns with the global push toward green technology.

The synthesis of N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine involves intricate cross-coupling reactions, often utilizing palladium catalysts to achieve high yields and purity. Researchers have explored various solvent systems and reaction conditions to optimize its production, ensuring reproducibility for industrial-scale applications. The compound's structural versatility also allows for modifications to enhance its optoelectronic properties, making it a subject of ongoing materials innovation.

One of the most frequently asked questions about this compound revolves around its stability under environmental stress. Studies indicate that N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine exhibits remarkable resistance to photo-oxidation, a critical factor for its longevity in outdoor applications. This attribute, combined with its high glass transition temperature (Tg), positions it as a reliable material for durable electronic components.

Another area of interest is the compound's compatibility with other organic materials. Researchers have successfully integrated it into multilayer device architectures, where it functions as an efficient hole transport layer (HTL). Its compatibility with solution-processing techniques, such as spin-coating and inkjet printing, further enhances its appeal for large-scale manufacturing. These advancements align with the industry's shift toward cost-effective production methods.

Looking ahead, the potential applications of N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine extend beyond traditional electronics. Emerging fields like wearable technology and bioelectronics are exploring its use in flexible sensors and biocompatible interfaces. As the demand for smart materials grows, this compound is poised to play a pivotal role in shaping the future of interactive devices.

In summary, N4,N4'-Bis(4-ethenylphenyl)-N4,N4'-di-1-naphthalenyl-[1,1'-biphenyl]-4,4'-diamine (CAS No. 1010396-31-2) represents a cutting-edge material with vast potential in modern technology. Its unique combination of chemical stability, optoelectronic performance, and processability makes it a standout candidate for next-generation applications. As research continues to uncover new possibilities, this compound is expected to remain at the forefront of materials science innovation.

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